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Compound of Interest
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Cat. No.: B1610670

For Researchers, Agricultural Scientists, and Pest Management Professionals

These application notes provide detailed information and protocols for the use of Rescalure, a
synthetic pheromone for the mating disruption of the California Red Scale (Aonidiella aurantii),
a significant pest in citrus and other crops.

Introduction to Rescalure and Mating Disruption

Rescalure is a synthetic version of the sex pheromone produced by the female California Red
Scale.[1] It is used as a biopesticide for mating disruption, a pest control strategy that reduces
pest populations by preventing male insects from locating females for mating.[2][3] By
releasing a high concentration of the synthetic pheromone into the crop environment, the
natural pheromone plumes from females are masked, leading to a reduction in mating and
subsequent generations of the pest.[2] This method is a key component of Integrated Pest
Management (IPM) programs, offering a targeted approach with minimal impact on non-target
organisms.[2]

Quantitative Data for Rescalure Application

The application of Rescalure is dependent on the specific product formulation. Below is a
summary of quantitative data for two common types of Rescalure-based products.

Table 1: Rescalure Dispenser Product Specifications and Application Rates
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Parameter Value Source
Product Example CheckMate CRS [1114]
Active Ingredient Rescalure (716 g/L) [1]
Concentration per Dispenser 70 mg [1]

Recommended Application

450 dispensers/hectare [1]
Rate
Estimated Release Rate ~0.2 mg/dispenser/day [1]
Total Active Ingredient 31.5 g/hectare [1]

Table 2: Rescalure Sprayable Formulation Specifications and Application Rates

Parameter Value Source

CheckMate CRS-F
Product Example ) [5]
(Microencapsulated)

o 59 - 177 mL/acre (2.0 - 6.0 fl
Application Rate (Volume) [5]
oz/acre)

Application Rate (Active

) 0.67 - 2.01 g/acre [5]
Ingredient)
Maximum Annual Application 150 g active 5]
Rate ingredient/acre/year
Application Method Ground or Aerial Spray [5]

Experimental Protocols

This protocol outlines a field trial to evaluate the effectiveness of Rescalure dispensers for
mating disruption of the California Red Scale.

Objective: To assess the reduction in male scale capture and fruit damage in a Rescalure-
treated plot compared to a control plot.
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Materials:

Rescalure dispensers (e.g., CheckMate CRS)
Pheromone traps for California Red Scale
Lures for pheromone traps

Field data collection sheets or mobile device

GPS unit for mapping

Procedure:

Site Selection:
o Choose a citrus orchard with a known history of California Red Scale infestation.

o Select two plots of at least 10 acres each, with a buffer zone of at least 200 meters
between them to prevent interference.[6]

o Ensure the plots have similar tree age, variety, and planting density.[6]
Experimental Design:
o Designate one plot as the "Mating Disruption Plot" and the other as the "Control Plot".

o The Control Plot should be managed according to standard grower practices, excluding
the use of Rescalure.

Dispenser Application (Mating Disruption Plot):
o Prior to the first male flight of the season, deploy the Rescalure dispensers.

o Hang one dispenser per tree in the upper third of the canopy, following the recommended
rate of 450 dispensers per hectare.[1]

o Ensure even distribution throughout the plot.
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e Monitoring Male Flight:

o Deploy pheromone traps in both the Mating Disruption and Control plots. A common
practice is to place 5 traps in each subplot.[7]

o Place traps at a height of 1.5 meters on wooden poles or within the tree canopy.[7]

o Check traps weekly, record the number of captured male scales, and then remove them.

[7]

o Replace pheromone lures in the traps according to the manufacturer's recommendations
(typically every 4-6 weeks).

e Assessing Fruit Damage:

o At the end of the growing season, before harvest, randomly sample 100-200 fruits from
20-30 trees in the central area of each plot.

o Examine each fruit for the presence of California Red Scale.

o Categorize the damage (e.g., number of scales per fruit). A significant reduction in fruit
with more than five scales is a good indicator of efficacy.[8]

o Data Analysis:
o Calculate the average number of males captured per trap per week for each plot.

o Calculate the percentage of infested fruit and the average number of scales per fruit for
each plot.

o Compare the results from the Mating Disruption Plot to the Control Plot to determine the
percentage reduction in male capture and fruit damage.

Diagrams and Workflows
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Mechanism of Rescalure mating disruption.
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Workflow for a Rescalure field efficacy trial.
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Calculating total Rescalure dispenser requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Rescalure in Pest
Management]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1610670#dosage-and-concentration-calculations-for-
rescalure-application]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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